Cas no 1261817-39-3 (Methyl 5-amino-6-(2,4,5-trichlorophenyl)nicotinate)

• Product Name: Methyl 5-amino-6-(2,4,5-trichlorophenyl)nicotinate
• CAS No: 1261817-39-3
• MF: C₁₃H₉Cl₃N₂O₂
• MW: 331.581760168076
• CID: 4929470
• Update Time: 2025-10-28

Methyl 5-amino-6-(2,4,5-trichlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-6-(2,4,5-trichlorophenyl)nicotinate

• Inchi： 1S/C13H9Cl3N2O2/c1-20-13(19)6-2-11(17)12(18-5-6)7-3-9(15)10(16)4-8(7)14/h2-5H,17H2,1H3
• InChI Key： MANNXGZOBMRPAP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(=CC(C(=O)OC)=CN=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 3.6
• Topological Polar Surface Area: 65.2

Additional information on Methyl 5-amino-6-(2,4,5-trichlorophenyl)nicotinate

Methyl 5-amino-6-(2,4,5-trichlorophenyl)nicotinate: A Comprehensive Overview

Methyl 5-amino-6-(2,4,5-trichlorophenyl)nicotinate, also known by its CAS number 1261817-39-3, is a compound of significant interest in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an amino group at the 5-position and a trichlorophenyl substituent at the 6-position of a nicotinate backbone. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for research and industrial applications.

The nicotinate moiety in Methyl 5-amino-6-(2,4,5-trichlorophenyl)nicotinate is derived from nicotinic acid, a naturally occurring compound with well-documented biological activities. The substitution pattern on the aromatic ring significantly influences the compound's reactivity and selectivity. Recent studies have highlighted the potential of this compound in various applications, including its use as a precursor in organic synthesis and as a building block for more complex molecules.

One of the key areas of research involving Methyl 5-amino-6-(2,4,5-trichlorophenyl)nicotinate is its role in drug discovery. The amino group at the 5-position provides a site for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties. For instance, researchers have explored the use of this compound in developing new classes of antibiotics and anticancer agents. The trichlorophenyl group adds to the molecule's stability and bioavailability, making it an attractive candidate for therapeutic applications.

In addition to its biological applications, Methyl 5-amino-6-(2,4,5-trichlorophenyl)nicotinate has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in catalysis and as a ligand in coordination chemistry. Recent advancements in green chemistry have also highlighted the potential of this compound as an environmentally friendly alternative to traditional reagents.

The synthesis of Methyl 5-amino-6-(2,4,5-trichlorophenyl)nicotinate involves a series of well-established organic reactions. Starting from nicotinic acid derivatives, chemists employ nucleophilic substitution and coupling reactions to introduce the desired substituents. The optimization of reaction conditions has been a focus of recent studies to improve yield and purity. These efforts have not only streamlined the synthesis process but also opened up new avenues for scaling up production.

The structural characterization of Methyl 5-amino-6-(2,4,5-trichlorophenyl)nicotinate has been carried out using advanced analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided insights into the spatial arrangement of atoms within the molecule and have helped validate theoretical models predicting its reactivity.

In conclusion, Methyl 5-amino-6-(2,4,5-trichlorophenyl)nicotinate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers exploring new frontiers in organic chemistry and materials science. As ongoing studies continue to uncover its potential uses, this compound is poised to play an increasingly important role in both academic research and industrial innovation.